Cas no 2384438-32-6 (1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine)

• Product Name: 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine
• CAS No: 2384438-32-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5086364
• PubChem ID: 162393946
• Update Time: 2025-05-20

1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine
• 2384438-32-6
• F77768

• Inchi： 1S/C12H16N2/c13-11-5-4-9-10(11)6-7-2-1-3-8(7)12(9)14/h6,11H,1-5,13-14H2
• InChI Key： DJWKUNOLUHEWDQ-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C(N)=C3C(=C2)CCC3)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Additional information on 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine

1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine: A Comprehensive Overview

The compound 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine (CAS No: 2384438-32-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and exhibits unique electronic and structural properties. Its name reflects its complex structure: the "hexahydro" prefix indicates the presence of six hydrogen atoms in a specific arrangement within the indacene framework.

Recent studies have highlighted the potential of 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine in various applications. For instance, researchers have explored its use in organic electronics due to its ability to form stable charge transfer complexes. The compound's diamine functionality makes it particularly useful in synthesizing coordination polymers and metal-organic frameworks (MOFs), which are critical for gas storage and catalysis.

The synthesis of 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of suitable diamine precursors under high-pressure hydrogenation conditions. This process not only ensures the formation of the indacene framework but also retains the essential diamine groups necessary for subsequent functionalization.

From a structural standpoint, 1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine exhibits a rigid and planar geometry due to its aromatic system. This rigidity is advantageous in applications where molecular stability is crucial. Additionally, the compound's electronic properties have been extensively studied using computational methods such as density functional theory (DFT). These studies have revealed that the molecule has a relatively low band gap compared to other PAHs

One of the most promising areas of research involving 1,Hexasubstituted indacene derivatives is their application in optoelectronic devices. The compound's ability to absorb light across a broad spectrum makes it a candidate for use in photovoltaic cells and light-emitting diodes (LEDs). Recent experiments have demonstrated that thin films of this material exhibit efficient charge transport properties

In terms of environmental impact and safety considerations,Hexahydro-s-indacene derivatives are generally considered non-toxic under normal handling conditions. However,it is essential to follow standard laboratory protocols when working with such compounds to ensure safe handling and disposal.

Looking ahead,the development of novel synthetic routes for Hexahydro-s-indacene-based materials will undoubtedly play a key role in advancing their practical applications.The integration of these materials into real-world technologies hinges on overcoming challenges related to scalability and cost-effectiveness.

In conclusion,1,Hexasubstituted indacene derivatives like 1,Hexasubstituted indacene diamines represent a promising class of compounds with diverse potential applications.Their unique combination of structural rigidity,electronic properties,and functional versatility positions them as valuable tools in modern materials science.